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Compound of Interest

Compound Name:
Dimethyl cis-1,2-

Cyclohexanedicarboxylate

Cat. No.: B155390 Get Quote

Technical Guide: Dimethyl cis-1,2-
Cyclohexanedicarboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl cis-1,2-cyclohexanedicarboxylate is a diester derivative of

cyclohexanedicarboxylic acid. This document provides a comprehensive overview of its

chemical identity, properties, synthesis, and spectral data, tailored for professionals in research

and development.

Chemical Identity
Identifier Value

IUPAC Name Dimethyl cis-1,2-cyclohexanedicarboxylate[1]

CAS Number 1687-29-2[1][2]

Chemical Formula C10H16O4[1][2]

Molecular Weight 200.23 g/mol [2]

InChI Key AIACXWOETVLBIA-OCAPTIKFSA-N[2]
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Synonyms:[1]

cis-1,2-Cyclohexanedicarboxylic Acid Dimethyl Ester

Dimethyl cis-Hexahydrophthalate

Dimethyl Hexahydrophthalate

TIMTEC-BB SBB008381

(1α,2α)-1,2-Cyclohexanedicarboxylic acid dimethyl ester

Physicochemical Properties
Property Value Source

Physical State
Colorless to Almost colorless

clear liquid
TCI Chemicals

Boiling Point 111 °C at 5 mmHg TCI Chemicals

Specific Gravity (20/20) 1.12 TCI Chemicals

Refractive Index 1.46 TCI Chemicals

Topological Polar Surface Area 52.6 Å² PubChem

Hydrogen Bond Acceptor

Count
4 PubChem

Rotatable Bond Count 4 PubChem

Synthesis Protocols
The synthesis of Dimethyl cis-1,2-cyclohexanedicarboxylate can be achieved through

several routes. A common and effective method is the catalytic hydrogenation of the

corresponding unsaturated precursor, Dimethyl cis-4-cyclohexene-1,2-dicarboxylate.

Experimental Protocol: Catalytic Hydrogenation
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This protocol is adapted from the synthesis of the diethyl ester analog and is a standard

procedure for the reduction of a cyclohexene double bond.[3]

Materials:

Dimethyl cis-Δ4-tetrahydrophthalate

Adams platinum oxide catalyst (PtO2)

Absolute Ethanol

Low-pressure catalytic hydrogenation apparatus

Procedure:

In a suitable hydrogenation vessel (e.g., a 500-mL Pyrex centrifuge bottle), place 0.5 g of

Adams platinum oxide catalyst and 20 mL of absolute ethanol.[3]

Connect the vessel to a low-pressure hydrogen tank and purge the system by alternately

evacuating and filling with hydrogen twice.[3]

Admit hydrogen to the system to a pressure of 1-2 atmospheres and shake the apparatus for

20-30 minutes to reduce the platinum oxide to platinum black.[3]

Stop the shaker, evacuate the system, and admit air.

Add 1 mole of Dimethyl cis-Δ4-tetrahydrophthalate to the vessel. Rinse the weighing

container with a small amount of absolute ethanol and add it to the reaction mixture.[3]

Again, purge the system by alternately evacuating and filling with hydrogen twice.

Admit hydrogen to a pressure of 25-30 lb and shake the mixture. Hydrogen uptake will begin

and should be complete in about 30-40 minutes.

After the theoretical amount of hydrogen has been absorbed, continue shaking for an

additional 15 minutes.

Stop the shaker, evacuate the system, and admit air.
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Remove the catalyst by filtration.

The ethanol is removed from the filtrate by distillation.

The residue is then distilled under reduced pressure to yield pure Dimethyl cis-1,2-
cyclohexanedicarboxylate.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.pschemicals.com/index.php?p=product&CAS_nr=1687-29-2&id=600757
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1687292&Units=SI
http://www.orgsyn.org/demo.aspx?prep=CV4P0304
https://www.benchchem.com/product/b155390#dimethyl-cis-1-2-cyclohexanedicarboxylate-cas-number-and-synonyms
https://www.benchchem.com/product/b155390#dimethyl-cis-1-2-cyclohexanedicarboxylate-cas-number-and-synonyms
https://www.benchchem.com/product/b155390#dimethyl-cis-1-2-cyclohexanedicarboxylate-cas-number-and-synonyms
https://www.benchchem.com/product/b155390#dimethyl-cis-1-2-cyclohexanedicarboxylate-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

